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Compound of Interest

Compound Name: Ethyl 5-methyl-4-oxohexanoate

Cat. No.: B1338096

CAS Number: 54857-48-6

This technical guide provides a comprehensive overview of Ethyl 5-methyl-4-oxohexanoate,
a valuable keto-ester intermediate in organic synthesis. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, and applications.

Chemical and Physical Properties

Ethyl 5-methyl-4-oxohexanoate is a C9 organic compound with the molecular formula
CoH1603.[1] It possesses both a ketone and an ester functional group, making it a versatile
building block in the synthesis of more complex molecules. A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 5-methyl-4-oxohexanoate

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1338096?utm_src=pdf-interest
https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-methyl-4-oxohexanoate
https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 54857-48-6 [2]
Molecular Formula CoH1603 [1]
Molecular Weight 172.22 g/mol [3]
IUPAC Name ethyl 5-methyl-4-oxohexanoate  [1]
Canonical SMILES CCOC(=0)CCC(=0)C(C)C [1]
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Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for Ethyl 5-methyl-4-oxohexanoate is not readily
available in the reviewed literature, its structure as a [3-keto ester suggests that it can be
synthesized through standard organic chemistry reactions such as the Claisen condensation or
acylation of an appropriate enolate.

A documented application of Ethyl 5-methyl-4-oxohexanoate is in the Fischer indole
synthesis to produce benzoindoles. The following experimental protocol details this reaction.

Experimental Protocol: Fischer Indole Synthesis of
Benzoindole 1b

Materials:

Ethyl 5-methyl-4-oxohexanoate

Phenylhydrazine

Acetic Acid (AcOH)

Dichloromethane (CHzCl2)

Water (H20)
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e Saturated Sodium Bicarbonate (NaHCOs) aqueous solution
 Silica Gel for column chromatography
Procedure:

e To a solution of Ethyl 5-methyl-4-oxohexanoate (0.51 g, 3.0 mmol) in acetic acid (4 mL),
add phenylhydrazine (0.49 g, 4.5 mmol) at room temperature.

o Reflux the reaction mixture for 3.5 hours.
 After cooling, dilute the reaction mixture with dichloromethane.

e Wash the organic solution with water (20 mL) and saturated sodium bicarbonate aqueous
solution (20 mL).

* Remove the organic solvent under reduced pressure.

 Purify the residue by column chromatography on silica gel (eluent: hexane-AcOEt, v:v = 3:1)
to afford benzoindole 1b (0.51 g, 2.1 mmol, 69% yield) as a reddish-brown oil.

Figure 1: Reaction Scheme for Fischer Indole Synthesis

[Ethyl 5-methyl-4—oxohexanoate]
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Click to download full resolution via product page

Fischer Indole Synthesis Workflow

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
While a complete set of spectra for pure Ethyl 5-methyl-4-oxohexanoate is not available in
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the cited literature, data for structurally similar compounds can provide valuable reference
points. Table 2 summarizes the predicted and observed mass spectrometry data for related
compounds.

Table 2: Mass Spectrometry Data of Ethyl 5-methyl-4-oxohexanoate and Related

Compounds
Key Fragment lons
Compound Molecular lon (M+) Source
(m/z)
Ethyl 5-methyl-4- ) [M+H]*: 173.12,
172.11 (Predicted) [4]
oxohexanoate [M+Na]*: 195.10
Ethyl 5-methyl-2-
172.22 - [3]
oxohexanoate
113, 101, 87, 71, 59,
Ethyl 5-oxohexanoate 158.19 [5]

43

Applications in Drug Development

Keto-esters are important pharmacophores and intermediates in medicinal chemistry. Their
ability to undergo a variety of chemical transformations makes them suitable starting materials
for the synthesis of heterocyclic compounds, which are prevalent in many drug scaffolds. The
Fischer indole synthesis, as detailed above, is a classic example of how Ethyl 5-methyl-4-
oxohexanoate can be utilized to create complex molecular architectures that may be of
interest in drug discovery programs.

The logical workflow for the utilization of a chemical intermediate like Ethyl 5-methyl-4-
oxohexanoate in a drug discovery context is illustrated below.

Figure 2: Workflow in Drug Discovery

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/12892835
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-methyl-2-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-oxohexanoate
https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://www.benchchem.com/product/b1338096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Characterization
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Drug Discovery Workflow Example
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Conclusion

Ethyl 5-methyl-4-oxohexanoate is a valuable chemical intermediate with established utility in
organic synthesis, particularly for the construction of heterocyclic systems. While
comprehensive data on its synthesis and physicochemical properties are not fully consolidated
in the public domain, its known reactivity highlights its potential for broader applications in
medicinal chemistry and drug development. Further research into the synthesis and biological
activities of derivatives of Ethyl 5-methyl-4-oxohexanoate could yield novel therapeutic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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